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Compound of Interest

Compound Name: [Nle11]-SUBSTANCE P

Cat. No.: B612786 Get Quote

Application Notes and Protocols for [Nle11]-
Substance P
For Researchers, Scientists, and Drug Development Professionals

Introduction
[Nle11]-Substance P is a synthetic analog of the neuropeptide Substance P (SP). In this

analog, the methionine residue at position 11 is replaced by norleucine (Nle). This substitution

prevents the oxidation of the methionine residue, which can lead to inactivation of the peptide,

thus providing a more stable compound for experimental use.[1] Like Substance P, [Nle11]-
Substance P is a potent agonist for the neurokinin-1 (NK-1) receptor, a G protein-coupled

receptor (GPCR).[1] Activation of the NK-1 receptor is involved in a variety of physiological

processes, including pain transmission, inflammation, smooth muscle contraction, and

vasodilation.[1] These application notes provide detailed protocols for the preparation of

[Nle11]-Substance P solutions for both in vitro and in vivo experimental use.
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Property Value Reference

Molecular Formula C64H100N18O13 [2]

Molecular Weight 1329.59 g/mol [2]

Amino Acid Sequence
Arg-Pro-Lys-Pro-Gln-Gln-Phe-

Phe-Gly-Leu-Nle-NH2

Biological Activity Potent NK-1 receptor agonist

Storage (Lyophilized) -20°C

Preparation of Stock Solutions
Proper reconstitution of lyophilized [Nle11]-Substance P is crucial for maintaining its biological

activity. The choice of solvent and storage conditions will depend on the intended experimental

application.

Recommended Solvents and Storage:

Solvent
Maximum
Concentration

Storage
Temperature

Shelf Life of
Solution

Sterile, nuclease-free

water
up to 2 mg/mL -20°C Up to 1 month

Dimethyl sulfoxide

(DMSO)
≥ 10 mM -20°C / -80°C

Up to 1 month at

-20°C, up to 1 year at

-80°C

Protocol for Reconstituting Lyophilized [Nle11]-Substance P:

Equilibrate: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-30 minutes. This prevents condensation from forming inside the

vial.

Centrifuge: Briefly centrifuge the vial to ensure that all of the lyophilized powder is at the

bottom.
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Solvent Addition: Aseptically add the desired volume of sterile solvent (e.g., DMSO or sterile

water) to the vial to achieve the desired stock solution concentration (e.g., 1 mM or 10 mM).

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is

completely dissolved. If necessary, sonication can be used to aid dissolution in DMSO. For

aqueous solutions, gentle warming to 37°C can also help.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles, which can

degrade the peptide. Store the aliquots at the recommended temperature (-20°C or -80°C).

Stock Solution Preparation Table:

The following table provides the volume of solvent required to prepare stock solutions of

various concentrations from 1 mg of lyophilized [Nle11]-Substance P (MW = 1329.59).

Desired Stock Concentration Volume of Solvent to Add to 1 mg

10 mM 75.2 µL

5 mM 150.4 µL

1 mM 752.1 µL

0.5 mM 1.504 mL

Experimental Protocols
In Vitro Cell-Based Assays
[Nle11]-Substance P can be used to stimulate cells expressing the NK-1 receptor in a variety

of in vitro assays, such as cell proliferation, signaling pathway activation, and cytokine release

assays.

Typical Working Concentrations:
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Assay Type
Typical Working
Concentration Range

Reference

Cell Viability / Proliferation 0.1 µM - 1.0 µM

Intracellular Calcium

Mobilization
1 nM - 10 µM

MAP Kinase (ERK) Activation 10 nM - 1 µM

Cytokine Release 10 nM - 1 µM

Protocol for Preparing Working Solutions for Cell Culture:

Thaw Stock Solution: On the day of the experiment, thaw an aliquot of the [Nle11]-
Substance P stock solution at room temperature.

Prepare Intermediate Dilution (Optional): Depending on the final desired concentration, it

may be necessary to prepare an intermediate dilution of the stock solution in a sterile,

physiologically compatible buffer such as phosphate-buffered saline (PBS) or serum-free cell

culture medium.

Prepare Final Working Solution: Dilute the stock solution or intermediate dilution directly into

the cell culture medium to achieve the final desired working concentration. For example, to

prepare a 1 µM working solution from a 1 mM stock, you would perform a 1:1000 dilution

(e.g., add 1 µL of stock solution to 999 µL of cell culture medium).

Application to Cells: Remove the existing culture medium from your cells and replace it with

the medium containing the desired concentration of [Nle11]-Substance P.

Incubation: Incubate the cells for the desired period of time (e.g., minutes for signaling

studies, hours to days for proliferation or cytokine release assays) before proceeding with

the specific assay protocol.

In Vivo Studies in Rodents
[Nle11]-Substance P can be administered to animals to study its effects on various

physiological processes. The choice of administration route and dose will depend on the
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specific research question.

Common Administration Routes and Vehicles:

Administration Route Typical Vehicle

Intraperitoneal (i.p.)
Sterile saline (0.9% NaCl), Phosphate-buffered

saline (PBS)

Intravenous (i.v.)
Sterile saline (0.9% NaCl), Phosphate-buffered

saline (PBS)

Subcutaneous (s.c.) Sterile saline (0.9% NaCl)

Intracerebroventricular (i.c.v.) Artificial cerebrospinal fluid (aCSF)

Typical Dose Ranges for Rodents:

Administration Route Typical Dose Range Reference

Intraperitoneal (i.p.) 50 - 250 µg/kg

Intravenous (i.v.) 0.06 - 20 nmol/min (infusion)

Subcutaneous (s.c.) Varies depending on the study

Protocol for Preparing Solutions for In Vivo Administration:

Thaw Stock Solution: Thaw an aliquot of the [Nle11]-Substance P stock solution (preferably

one prepared in a biocompatible solvent like sterile water or a small amount of DMSO that

can be further diluted).

Dilution in Vehicle: Dilute the stock solution in the appropriate sterile vehicle to the final

desired concentration for injection. Ensure that the final concentration of any organic solvent

(like DMSO) is at a level that is non-toxic to the animal. For many in vivo applications, a final

DMSO concentration of less than 1% is recommended.

Dose Calculation: Calculate the volume of the final solution to be administered to each

animal based on its body weight and the desired dose.
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Administration: Administer the solution to the animal using the chosen route of

administration.

Signaling Pathway and Experimental Workflow
Visualizations
[Nle11]-Substance P / NK-1 Receptor Signaling Pathway
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Caption: [Nle11]-Substance P signaling through the NK-1 receptor.
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Experimental Workflow for In Vitro Cell Stimulation
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Caption: Workflow for in vitro cell stimulation with [Nle11]-Substance P.

Experimental Workflow for In Vivo Administration
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Caption: Workflow for in vivo administration of [Nle11]-Substance P.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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